Cas no 1351661-98-7 (N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 1351661-98-7
• MF: C₁₈H₁₆F₃NO₂
• MW: 335.320355415344
• CID: 6424269
• PubChem ID: 71782154
• Update Time: 2025-06-10

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide
• N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-3-(trifluoromethyl)benzamide
• 1351661-98-7
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-3-(trifluoromethyl)benzamide
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-3-(trifluoromethyl)benzamide
• F5857-5405
• AKOS024524447

• Inchi： 1S/C18H16F3NO2/c19-18(20,21)14-6-3-5-13(10-14)16(23)22-11-17(24)9-8-12-4-1-2-7-15(12)17/h1-7,10,24H,8-9,11H2,(H,22,23)
• InChI Key： XLHLPATWAZKUAF-UHFFFAOYSA-N
• SMILES： C(NCC1(O)C2=C(C=CC=C2)CC1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 335.11331324g/mol
• Monoisotopic Mass: 335.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide

Comprehensive Overview of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1351661-98-7)

The compound N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1351661-98-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a hydroxy-dihydroindenyl moiety coupled with a trifluoromethylbenzamide group, makes it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given the presence of the trifluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug candidates.

In recent years, the demand for fluorinated compounds like N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide has surged due to their applications in medicinal chemistry. The trifluoromethyl group, in particular, is a hot topic in drug design, as it often improves the pharmacokinetic properties of therapeutic agents. This compound’s CAS No. 1351661-98-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its potential role in targeting specific enzymes or receptors is a common query among scientists exploring small-molecule inhibitors or modulators.

From a synthetic chemistry perspective, the preparation of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide involves multi-step organic transformations, including amide bond formation and hydroxylation reactions. The compound’s stability under various conditions is another area of investigation, especially for researchers working on prodrug development or controlled-release formulations. Its solubility profile and compatibility with common solvents are also critical for formulation scientists.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 1351661-98-7. Machine learning models often highlight fluorinated benzamides as promising candidates for virtual screening, owing to their favorable physicochemical properties. This aligns with the growing trend of computational chemistry and structure-activity relationship (SAR) studies, where such molecules are systematically evaluated for their binding affinities and therapeutic potential.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthetic routes to minimize waste and energy consumption during its production. The biodegradability and eco-toxicity of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide are under scrutiny, as regulatory agencies emphasize safer chemical alternatives. This aligns with the broader industry shift toward green solvents and catalytic processes.

In summary, N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 1351661-98-7) represents a fascinating intersection of medicinal chemistry, synthetic innovation, and sustainability. Its structural features and potential applications make it a valuable subject for ongoing research, particularly in the context of drug development and material science. As scientific advancements continue, this compound is likely to remain a focal point for interdisciplinary studies.